Cas no 1401817-81-9 (4-bromo-6-fluoro-1-methyl-benzimidazole)

• Product Name: 4-bromo-6-fluoro-1-methyl-benzimidazole
• CAS No: 1401817-81-9
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• CID: 5160080
• Update Time: 2026-03-04

4-bromo-6-fluoro-1-methyl-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 4-bromo-6-fluoro-1-methyl-
• 4-bromo-6-fluoro-1-methyl-benzimidazole

• Inchi： 1S/C8H6BrFN2/c1-12-4-11-8-6(9)2-5(10)3-7(8)12/h2-4H,1H3
• InChI Key： VDARHAYQBOJYKP-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC(F)=CC(Br)=C2N=1

Additional information on 4-bromo-6-fluoro-1-methyl-benzimidazole

Comprehensive Analysis of 4-Bromo-6-Fluoro-1-Methyl-Benzimidazole (CAS No. 1401817-81-9): Properties, Applications, and Industry Trends

The 4-bromo-6-fluoro-1-methyl-benzimidazole (CAS No. 1401817-81-9) is a halogenated benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its bromine and fluorine substituents, exhibits unique electronic properties, making it a valuable intermediate in synthetic chemistry. With the rising demand for fluorinated compounds in drug discovery, this molecule aligns with the industry's focus on bioisosteric replacements and metabolic stability enhancement.

Recent studies highlight the role of 4-bromo-6-fluoro-1-methyl-benzimidazole in the development of kinase inhibitors and antimicrobial agents. Its structural motif is frequently explored in fragment-based drug design, particularly for targets like EGFR and VEGFR. The incorporation of fluorine atoms improves membrane permeability, a critical factor addressed in 2023 drug development trends. Researchers also investigate its potential in crop protection chemicals, leveraging its halogenated core for pesticidal activity.

From a synthetic perspective, the CAS No. 1401817-81-9 compound is typically prepared via Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are optimized for scalability, reflecting the growing emphasis on green chemistry and atom economy in industrial applications. Analytical techniques such as HPLC purity analysis and LC-MS characterization are essential for quality control, as purity thresholds exceed 98% for most pharmaceutical uses.

The market for benzimidazole derivatives is projected to expand at a CAGR of 5.8% (2023-2030), driven by their versatility in small-molecule therapeutics. Frequently searched terms like "fluorinated benzimidazole suppliers" and "CAS 1401817-81-9 price" indicate strong commercial interest. Regulatory compliance with REACH and FDA guidelines remains a priority for manufacturers, ensuring safe handling and transportation.

In material science, this compound's electron-withdrawing groups enable applications in organic semiconductors and OLED materials. Its thermal stability (decomposition point >250°C) makes it suitable for high-performance coatings. These interdisciplinary applications resonate with trending topics like "sustainable electronics" and "energy-efficient materials," frequently queried in scientific databases.

Ongoing research explores the structure-activity relationship (SAR) of 4-bromo-6-fluoro-1-methyl-benzimidazole analogs against resistant bacterial strains. This aligns with global concerns about antimicrobial resistance (AMR), a top-searched health topic in 2023. Computational studies using molecular docking suggest promising binding affinities with bacterial gyrase, highlighting its potential in next-generation antibiotics.

For laboratory handling, the compound's crystalline form requires storage under inert conditions. Safety data sheets emphasize standard precautions for halogenated organics, though it doesn't fall under restricted categories. The logP value (~2.3) indicates moderate lipophilicity, a key parameter discussed in ADME optimization forums.